Cas no 38956-69-3 (1,2,4-Triazolo[4,3-b]pyridazine, 3-chloro-6-phenyl-)

1,2,4-Triazolo[4,3-b]pyridazine, 3-chloro-6-phenyl- structure
38956-69-3 structure
Product Name:1,2,4-Triazolo[4,3-b]pyridazine, 3-chloro-6-phenyl-
CAS No:38956-69-3
MF:C11H7ClN4
MW:230.653080224991
CID:1496196
Update Time:2024-08-24

1,2,4-Triazolo[4,3-b]pyridazine, 3-chloro-6-phenyl- Chemical and Physical Properties

Names and Identifiers

    • 1,2,4-Triazolo[4,3-b]pyridazine, 3-chloro-6-phenyl-
    • Inchi: 1S/C11H7ClN4/c12-11-14-13-10-7-6-9(15-16(10)11)8-4-2-1-3-5-8/h1-7H
    • InChI Key: IWCCSYIXLLUUAF-UHFFFAOYSA-N
    • SMILES: C12=NN=C(Cl)N1N=C(C1=CC=CC=C1)C=C2

Computed Properties

  • Exact Mass: 230.03611

Experimental Properties

  • Density: 1.45±0.1 g/cm3(Predicted)
  • PSA: 43.08
  • pka: -1.81±0.30(Predicted)
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